4-(2-Butynyloxy)benzenesulfonic acid fluoride

• Molecular Formula: C10H9FO3S
• Molecular Weight: 228.24 g/mol
• IUPAC Name: 4-but-2-ynoxybenzenesulfonyl fluoride
• InChI: InChI=1S/C10H9FO3S/c1-2-3-8-14-9-4-6-10(7-5-9)15(11,12)13/h4-7H,8H2,1H3
• InChI Key: RHQCJYNIFSOIGA-UHFFFAOYSA-N
• Canonical SMILES: CC#CCOC1=CC=C(C=C1)S(=O)(=O)F

Description

4-(2-Butynyloxy)benzenesulfonic acid fluoride is a useful research compound. Its molecular formula is C10H9FO3S and its molecular weight is 228.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-but-2-ynyloxybenzenesulfonyl chloride (prepared from Example 30, step 4) (2.0 g, 8.18 mmol) in acetonitrle (10 ml) was added KF-CaF2 (2.85 g, 16.3 mmol) and the resulting mixture was stirred for 4 hours at room temperature. The reaction mixture was filtered and the filterate was concentrated. The crude product was dissolved in EtOAc and washed with water. The organic layer was dried over anhydrous Na2SO4 and the solvent was removed to obtain 1.5 g (80%) of the product as solid.